Cas no 1214379-33-5 (2-Cyano-3-fluorobenzoic acid)

2-Cyano-3-fluorobenzoic acid structure

2-Cyano-3-fluorobenzoic acid structure

Product Name:2-Cyano-3-fluorobenzoic acid

CAS No:1214379-33-5

MF:C₈H₄FNO₂

MW:165.121265411377

CID:1069111

PubChem ID:46315210

Update Time:2025-04-20

2-Cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-3-fluorobenzoic acid
- 2-Cyano-3-fluoro-benzoic acid
- Inchi： 1S/C8H4FNO2/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-3H,(H,11,12)
- InChI Key： LMZPDUDNUCZPQQ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C(=O)O)=C1C#N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1

2-Cyano-3-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015018761-250mg	2-Cyano-3-fluorobenzoic acid	1214379-33-5	97%	250mg	$499.20	2023-09-04
Alichem	A015018761-500mg	2-Cyano-3-fluorobenzoic acid	1214379-33-5	97%	500mg	$863.90	2023-09-04
Alichem	A015018761-1g	2-Cyano-3-fluorobenzoic acid	1214379-33-5	97%	1g	$1564.50	2023-09-04
TRC	B420613-10mg	2-Cyano-3-fluorobenzoic Acid	1214379-33-5		10mg	$ 70.00	2022-06-07
TRC	B420613-50mg	2-Cyano-3-fluorobenzoic Acid	1214379-33-5		50mg	$ 230.00	2022-06-07
TRC	B420613-100mg	2-Cyano-3-fluorobenzoic Acid	1214379-33-5		100mg	$ 340.00	2022-06-07
Enamine	EN300-137215-0.05g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.05g	$262.0	2023-05-01
Enamine	EN300-137215-0.1g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.1g	$391.0	2023-05-01
Enamine	EN300-137215-0.25g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.25g	$556.0	2023-05-01
Enamine	EN300-137215-0.5g	2-cyano-3-fluorobenzoic acid	1214379-33-5	95%	0.5g	$877.0	2023-05-01

2-Cyano-3-fluorobenzoic acid Related Literature

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Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

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